Cas no 484696-92-6 (2-anilinooxycyclohexan-1-one)

2-anilinooxycyclohexan-1-one structure
2-anilinooxycyclohexan-1-one structure
Product Name:2-anilinooxycyclohexan-1-one
CAS No:484696-92-6
MF:C12H15NO2
MW:205.253003358841
CID:2647946
PubChem ID:11608142
Update Time:2025-04-21

2-anilinooxycyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-anilinooxycyclohexan-1-one
    • DTXSID10469361
    • 484696-92-6
    • QFHNHNNRQVLGAS-UHFFFAOYSA-N
    • 2-(N-phenylaminooxy)-1-cyclohexanone
    • SCHEMBL814580
    • DTXCID20420180
    • Inchi: 1S/C12H15NO2/c14-11-8-4-5-9-12(11)15-13-10-6-2-1-3-7-10/h1-3,6-7,12-13H,4-5,8-9H2
    • InChI Key: QFHNHNNRQVLGAS-UHFFFAOYSA-N
    • SMILES: O(C1C(CCCC1)=O)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 205.110278721g/mol
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.3Ų
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